Cas no 1804462-10-9 (5-Bromo-2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine)

• Product Name: 5-Bromo-2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine
• CAS No: 1804462-10-9
• MF: C₈H₄BrClF₂N₂
• MW: 281.484566688538
• CID: 4859940
• Update Time: 2025-06-11

5-Bromo-2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF2N2/c9-5-3-14-6(1-10)4(2-13)7(5)8(11)12/h3,8H,1H2
• InChI Key： QNSRCHOIWSRVIQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CCl)C(C#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 5-Bromo-2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine

Comprehensive Overview of 5-Bromo-2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine (CAS No. 1804462-10-9)

The compound 5-Bromo-2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine (CAS No. 1804462-10-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromine, chloromethyl, cyano, and difluoromethyl functional groups, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel drug candidates and crop protection agents.

In recent years, the demand for halogenated pyridines like 5-Bromo-2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine has surged, driven by advancements in medicinal chemistry and precision agriculture. This compound's versatility stems from its ability to act as a building block for heterocyclic compounds, which are pivotal in designing bioactive molecules. Its CAS No. 1804462-10-9 is frequently searched in scientific databases, reflecting its growing relevance in R&D pipelines.

One of the key trends in the chemical industry is the focus on sustainable synthesis and green chemistry. 5-Bromo-2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine aligns with this trend, as researchers explore eco-friendly methods for its production. Questions like "How to optimize the yield of 5-Bromo-2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine?" or "What are the latest applications of difluoromethyl pyridines?" are commonly encountered in academic and industrial forums, highlighting its importance.

The compound's cyano group and chloromethyl moiety offer reactive sites for further functionalization, making it a favorite among chemists working on structure-activity relationship (SAR) studies. Its bromine substituent enhances its utility in cross-coupling reactions, a hot topic in organic synthesis. Additionally, the difluoromethyl group is known to improve the metabolic stability of drug molecules, a feature highly sought after in pharmaceutical development.

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In conclusion, 5-Bromo-2-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine (CAS No. 1804462-10-9) is a multifaceted compound with broad applications. Its relevance in drug discovery, agrochemical innovation, and material science ensures it remains a focal point for researchers worldwide. As the chemical industry evolves, this compound is poised to play an even more significant role in addressing global challenges through scientific innovation.